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Compound of Interest

Compound Name: Efavirenz

Cat. No.: B1671121 Get Quote

Essential protocols for the safe handling, storage, and disposal of Efavirenz are critical for

protecting laboratory personnel from potential health risks. This guide provides immediate,

actionable safety and logistical information for researchers, scientists, and drug development

professionals.

Efavirenz, an antiretroviral medication, presents several hazards that necessitate careful

handling. It is harmful if swallowed, can cause skin and eye irritation, is suspected of causing

cancer, may harm an unborn child, and can lead to organ damage with prolonged or repeated

exposure[1][2][3]. Furthermore, the solid form of Efavirenz may form an explosive dust-air

mixture[1]. Adherence to the following procedural guidance will help ensure a safe laboratory

environment.

Operational Plan: A Step-by-Step Guide to Handling
Efavirenz
1. Preparation and Engineering Controls:

Designated Area: All work with Efavirenz should be conducted in a designated area, clearly

marked with hazard signs and restricted to authorized personnel[4].

Ventilation: Handle Efavirenz in a well-ventilated area[5]. Engineering controls, such as a

chemical fume hood or a Class II Biological Safety Cabinet, are essential to minimize

exposure to dust or aerosols[4].
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Spill Kit: Ensure a spill kit with appropriate personal protective equipment (PPE), absorbent

materials, and cleaning agents is readily available before beginning any work[4].

2. Personal Protective Equipment (PPE):

Proper selection and use of PPE are crucial for preventing exposure. The following table

summarizes the recommended PPE for handling Efavirenz.

Task
Recommended Personal Protective
Equipment

Handling Solids (weighing, transferring)

Double chemotherapy gloves (ASTM D6978

rated), disposable gown, eye protection (safety

glasses with side shields or goggles), and a face

shield if there is a risk of splashing. A NIOSH-

approved respirator may be necessary if dust

cannot be controlled.

Handling Solutions

Double chemotherapy gloves, disposable gown,

and eye protection (safety glasses with side

shields or goggles). A face shield should be

worn if there is a risk of splashing.

General Laboratory Operations

Standard laboratory PPE including a lab coat,

safety glasses, and gloves should be worn at all

times.

Note: Always consult the specific Safety Data Sheet (SDS) for the form of Efavirenz being

used for detailed PPE recommendations.

3. Handling Procedures:

Avoid Contamination: Do not eat, drink, or smoke in areas where Efavirenz is handled[1][6].

Minimize Dust: When working with solid Efavirenz, minimize the generation of dust[1]. If you

need to open a capsule, do so carefully to avoid spilling the contents or spreading them in

the air[7][8].
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Prevent Contact: Avoid contact with eyes, skin, and clothing[5]. Wash hands thoroughly with

soap and water after handling[1][6].

Labeling: All containers of Efavirenz must be clearly labeled with the chemical name and

appropriate hazard warnings[4].

4. Disposal Plan:

Waste Classification: Efavirenz and any contaminated materials (e.g., gloves, wipes,

containers) should be treated as hazardous waste[5].

Containerization: Dispose of waste in a designated, properly labeled, and sealed container

for hazardous materials[4][5].

Disposal Method: Arrange for disposal through a licensed waste disposal company in

accordance with all local, state, and federal regulations[5]. Do not dispose of Efavirenz
down the drain or in the regular trash[7].

Hazard Summary
The following table summarizes the key health hazards associated with Efavirenz.

Hazard Description

Acute Toxicity (Oral) Harmful if swallowed[1][3].

Skin Irritation Causes mild skin irritation[1].

Eye Irritation Causes serious eye irritation[1][2][5].

Carcinogenicity Suspected of causing cancer if inhaled[1].

Reproductive Toxicity May damage the unborn child[1][2][3][6].

Specific Target Organ Toxicity (Repeated

Exposure)

Causes damage to the central nervous system

and skin through prolonged or repeated

exposure[1][2][6].

Emergency Procedures
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In the event of an exposure, follow these first aid measures immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention[5].

Skin Contact: Immediately flush the skin with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention[5][6].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek medical attention[1][5].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention[1][5].

Handling Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Efavirenz from receipt

to disposal.
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Caption: Workflow for the safe handling of Efavirenz in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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